N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1-naphthamide

• IUPAC Name: N-[[6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C19H17F3N4O/c20-19(21,22)13-8-9-16-24-25-17(26(16)11-13)10-23-18(27)15-7-3-5-12-4-1-2-6-14(12)15/h1-7,13H,8-11H2,(H,23,27)
• InChI Key: UVPGTTGSGZKPEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2CC1C(F)(F)F)CNC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H17F3N4O
• Molecular Weight: 374.4 g/mol

Description

N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1-naphthamide is a useful research compound. Its molecular formula is C19H17F3N4O and its molecular weight is 374.367. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties : Studies have illustrated novel methods for synthesizing [1,2,4]triazolo[1,5-a]pyridines and related compounds through metal-free oxidative N-N bond formation and other cyclization techniques. These methods are highlighted for their efficiency, offering high yields and short reaction times, which are critical for advancing the development of these compounds for further scientific and therapeutic applications (Zheng et al., 2014).

Biological Activities and Applications : Research has identified various biological activities associated with compounds structurally similar to N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1-naphthamide. For example, certain derivatives have been synthesized with promising antibacterial activities, providing a foundation for the development of new antimicrobial agents (El-Agrody et al., 2000). Additionally, some derivatives exhibit potent antioxidant and anticancer properties, indicating their potential in cancer therapy (Sunil et al., 2010).

Advancements in Synthesis Methods : Innovations in the synthesis of triazolo[1,5-a]pyridines and related compounds, such as novel one-pot synthesis techniques using microwave irradiation, have been developed. These methods enhance the efficiency and feasibility of producing these compounds, facilitating their application in various scientific and therapeutic contexts (Yang et al., 2015).

Herbicidal and Antifungal Applications : Certain derivatives of this compound have shown significant herbicidal activity, suggesting their use in agricultural applications to control weed growth. Additionally, some compounds demonstrate weak antifungal activity, indicating potential use in combating fungal infections (Moran, 2003).